1-(2,6-difluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole
Overview
Description
1-(2,6-difluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole is a chemical compound that belongs to the family of benzodiazoles. It has been extensively studied for its potential application in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. In
Mechanism Of Action
The mechanism of action of 1-(2,6-difluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body, which are involved in various cellular processes.
Biochemical and Physiological Effects:
1-(2,6-difluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth of various fungi and bacteria. In addition, it has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages And Limitations For Lab Experiments
One of the main advantages of 1-(2,6-difluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole is its broad spectrum of activity against various diseases. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of this compound is its potential toxicity, which requires careful handling and testing.
Future Directions
There are several future directions for the study of 1-(2,6-difluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole. One direction is to further investigate its potential application in the treatment of anxiety and depression. Another direction is to study its potential as a chemotherapeutic agent for various types of cancer. Additionally, further research is needed to better understand its mechanism of action and potential toxicity.
Scientific Research Applications
1-(2,6-difluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole has been extensively studied for its potential application in various scientific research fields. It has been shown to possess antitumor, antifungal, and antibacterial properties. It has also been studied for its potential application in the treatment of anxiety and depression.
properties
IUPAC Name |
1-(2,6-difluorophenyl)-2-methylsulfanylbenzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2N2S/c1-19-14-17-11-7-2-3-8-12(11)18(14)13-9(15)5-4-6-10(13)16/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXGZVCWYMJFRER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=CC=CC=C2N1C3=C(C=CC=C3F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-difluorophenyl)-2-(methylsulfanyl)-1H-1,3-benzodiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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